6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

• IUPAC Name: 6,6-difluoro-1,4,5,7-tetrahydroindazole-3-carboxylic acid
• InChI: InChI=1S/C8H8F2N2O2/c9-8(10)2-1-4-5(3-8)11-12-6(4)7(13)14/h1-3H2,(H,11,12)(H,13,14)
• InChI Key: MBNXKFVKCDTBEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=C1C(=NN2)C(=O)O)(F)F
• Molecular Formula: C8H8F2N2O2
• Molecular Weight: 202.16 g/mol

Description

6,6-Difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (DFCA) is an important organic compound that has been the subject of various scientific research studies. It is a synthetic compound that is used in a variety of applications, including drug development, medical research, and biochemistry. DFCA is a versatile compound that has a wide range of potential applications due to its unique structure and chemical properties.

Scientific Research Applications

6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has been widely studied in the field of scientific research. It has been used in a variety of applications, including drug development, medical research, and biochemistry. 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has been found to be useful in the synthesis of various drugs and other compounds, as well as in the development of new drugs. It has also been used in the study of various biochemical processes, such as the metabolism of drugs and other compounds.

Mechanism of Action

The mechanism of action of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs and other compounds. It is also believed to have a role in the regulation of certain cellular processes, such as the release of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid are not yet fully understood. However, it is believed that the compound has a role in the regulation of various biochemical processes, such as the metabolism of drugs and other compounds. It is also believed to have a role in the regulation of certain cellular processes, such as the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has several advantages and limitations when used in laboratory experiments. One of the major advantages of using 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid is its ability to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs and other compounds. This can be useful in the study of various biochemical processes. Additionally, 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has a high solubility in water, making it easy to use in laboratory experiments. However, 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid can be toxic in large doses and can cause irritation if inhaled or ingested.

Future Directions

The potential applications of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid are vast, and there are many possible future directions for research. One potential direction is the development of new drugs based on the compound. Additionally, research into the biochemical and physiological effects of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid could lead to a better understanding of the compound's mechanism of action. Finally, further research into the synthesis of 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid could lead to the development of more efficient synthesis methods.

Synthesis Methods

6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid can be synthesized using a variety of methods, including organic synthesis and chemical synthesis. The most common method is a chemical reaction between a difluoromethyl group and an indazole carboxylic acid. This reaction produces a compound with the desired structure and properties. Other methods, such as the reaction between a difluoromethyl group and an indazole carboxylic acid, can also be used to synthesize 6,6-difluoro-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid.